6-Ethyl-1-methyl-5-nitropyridin-2(1H)-one

• IUPAC Name: 6-ethyl-1-methyl-5-nitropyridin-2-one
• InChI: InChI=1S/C8H10N2O3/c1-3-6-7(10(12)13)4-5-8(11)9(6)2/h4-5H,3H2,1-2H3
• InChI Key: VEPFRCZWPSAYTQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=O)N1C)[N+](=O)[O-]
• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol

Description

6-Ethyl-1-methyl-5-nitropyridin-2(1H)-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique properties, which make it an ideal candidate for various laboratory experiments.

Scientific Research Applications

Antitumor Activity

6-Ethyl-1-methyl-5-nitropyridin-2(1H)-one has been studied for its potential as an antitumor agent. Research has shown that related compounds in the 5-nitropyridine series exhibit antitumor activity, particularly when they function as precursors to active ethyl pyrido[3,4-b]pyrazin-7-ylcarbamates. These compounds have been noted for their potency as antimitotic agents, which inhibit cell division and can be effective in cancer treatment (Temple, Rener, Waud, & Noker, 1992).

Drug Solubility Improvement

Efforts have been made to enhance the solubility of drug-like compounds, including derivatives of this compound. A study demonstrated the use of ultrasound irradiation to create amine salts of 4-hydroxy-6-methyl-3-nitropyridin-2(1H)-one, a related molecule, which could be a step towards improving the solubility of these compounds in water. This advancement is crucial in medicinal chemistry as low solubility is a common barrier to the effectiveness of many drugs (Machado et al., 2013).

Electronic Absorption and Luminescence Studies

The electronic absorption spectra and luminescence properties of this compound and related compounds have been studied. These studies are important for understanding the electronic states and potential applications of these compounds in fields like photonics and materials science (Lorenc et al., 2002; 2004).

Synthesis and Chemical Transformations

Research has been conducted on the synthesis and chemical transformation of compounds related to this compound. These studies are fundamental in organic chemistry and drug development, as they explore the methods to create and modify such compounds for various applications, including potential anticancer drugs (Duchek & Vasella, 2011; Temple, Wheeler, Comber, Elliott, & Montgomery, 1983).